2-(3,4-Dihydroxyphenyl)-5-hydroxy-7-[(3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,3-dihydrochromen-4-one

• CAS No.: 38965-51-4
• Product Name: 2-(3,4-Dihydroxyphenyl)-5-hydroxy-7-[(3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,3-dihydrochromen-4-one
• Molecular Formula: C21H22O11
• Molecular Weight: 450.4 g/mol
• IUPAC Name: 2-(3,4-dihydroxyphenyl)-5-hydroxy-7-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,3-dihydrochromen-4-one
• Standard InChI: InChI=1S/C21H22O11/c22-7-16-18(27)19(28)20(29)21(32-16)30-9-4-12(25)17-13(26)6-14(31-15(17)5-9)8-1-2-10(23)11(24)3-8/h1-5,14,16,18-25,27-29H,6-7H2
• Standard InChIKey: RAFHNDRXYHOLSH-UHFFFAOYSA-N
• Isomeric SMILES: C1[C@H](OC2=CC(=CC(=C2C1=O)O)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O)C4=CC(=C(C=C4)O)O
• SMILES: C1C(OC2=CC(=CC(=C2C1=O)O)OC3C(C(C(C(O3)CO)O)O)O)C4=CC(=C(C=C4)O)O
• Canonical SMILES: C1C(OC2=CC(=CC(=C2C1=O)O)OC3C(C(C(C(O3)CO)O)O)O)C4=CC(=C(C=C4)O)O
• Appearance: Powder
• Melting Point: 215-216°C
• Physical Description: Solid
• Description: Miscanthoside, also known as pyracanthoside, belongs to the class of organic compounds known as flavonoid-7-o-glycosides. These are phenolic compounds containing a flavonoid moiety which is O-glycosidically linked to carbohydrate moiety at the C7-position. Miscanthoside exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, miscanthoside is primarily located in the cytoplasm. Outside of the human body, miscanthoside can be found in a number of food items such as sweet basil, pomes, tea, and orange mint. This makes miscanthoside a potential biomarker for the consumption of these food products.
• PubChem Compound: 13254471
• Last Modified: Nov 11 2021